5-Anilino-3-oxo-1,2-thiazole-4-carbonitrile
Catalog No.
S609297
CAS No.
1137-65-1
M.F
C10H7N3OS
M. Wt
217.25 g/mol
Availability
In Stock
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CAS Number
1137-65-1
Product Name
5-Anilino-3-oxo-1,2-thiazole-4-carbonitrile
IUPAC Name
5-anilino-3-oxo-1,2-thiazole-4-carbonitrile
Molecular Formula
C10H7N3OS
Molecular Weight
217.25 g/mol
InChI
InChI=1S/C10H7N3OS/c11-6-8-9(14)13-15-10(8)12-7-4-2-1-3-5-7/h1-5,12H,(H,13,14)
InChI Key
GHXPCAXQBVCFNU-UHFFFAOYSA-N
SMILES
C1=CC=C(C=C1)NC2=C(C(=O)NS2)C#N
Solubility
>32.6 [ug/mL] (The mean of the results at pH 7.4)
Canonical SMILES
C1=CC=C(C=C1)NC2=C(C(=O)NS2)C#N
Description
The exact mass of the compound 5-Anilino-3-oxo-4-isothiazolecarbonitrile is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >32.6 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
XLogP3
2.1
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
2
Exact Mass
217.03098303 g/mol
Monoisotopic Mass
217.03098303 g/mol
Heavy Atom Count
15
Wikipedia
5-anilino-3-oxo-4-isothiazolecarbonitrile
Dates
Modify: 2024-02-18
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